Cas no 1896788-26-3 (4-(2-hydroxypropan-2-yl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(2-hydroxypropan-2-yl)-2-methoxy-6-nitrophenol
• CAS No: 1896788-26-3
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 5952041
• PubChem ID: 116987663
• Update Time: 2025-05-24

4-(2-hydroxypropan-2-yl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropan-2-yl)-2-methoxy-6-nitrophenol
• 1896788-26-3
• EN300-1781745

• Inchi： 1S/C10H13NO5/c1-10(2,13)6-4-7(11(14)15)9(12)8(5-6)16-3/h4-5,12-13H,1-3H3
• InChI Key： VRFJDIRDNOBOLS-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-(2-hydroxypropan-2-yl)-2-methoxy-6-nitrophenol

4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol: A Comprehensive Overview

4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol, identified by the CAS Registry Number 1896788-26-3, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a phenol ring substituted with hydroxyl, methoxy, and nitro groups, along with a hydroxypropan-2-yl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol involves a series of multi-step reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing these synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process. These advancements not only improve the scalability of the compound but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of chemical properties, 4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol exhibits notable reactivity due to its electron-donating and electron-withdrawing groups. The hydroxyl group at position 4 contributes to hydrogen bonding capabilities, while the methoxy group at position 2 enhances solubility in polar solvents. The nitro group at position 6 introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development.

Recent research has highlighted the potential of 4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol as a precursor for bioactive compounds. For example, studies have demonstrated its role in the synthesis of anti-inflammatory agents and antioxidants. The compound's ability to undergo various functional group transformations, such as oxidation, reduction, and coupling reactions, has further expanded its utility in medicinal chemistry. Additionally, its application as a building block for heterocyclic compounds has been explored, offering new avenues for drug design.

The structural versatility of 4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol also makes it an interesting candidate for materials science applications. Researchers have investigated its use in the development of advanced materials, such as polymeric films and nanoparticles. Its ability to form stable complexes with metal ions has been leveraged in creating sensors and catalysts for industrial processes. Furthermore, its thermal stability and mechanical properties have been studied for potential applications in high-performance materials.

In conclusion, 4-(2-Hydroxypropan-2-yl)-2-methoxy-6-nitrophenol, with its unique structure and diverse functional groups, continues to be a focal point in both academic research and industrial innovation. Its role as an intermediate in drug discovery, agrochemical development, and materials science underscores its importance in modern chemistry. As researchers continue to explore new synthetic methods and applications for this compound, it is likely to remain a key player in advancing technological and medical frontiers.